Cas no 2228753-42-0 (2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid)

• Product Name: 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid
• CAS No: 2228753-42-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 5778125
• PubChem ID: 165835718
• Update Time: 2025-07-22

2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1748337
• 2228753-42-0
• 2-[5-(methoxymethyl)furan-2-yl]prop-2-enoic acid
• 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid

• Inchi： 1S/C9H10O4/c1-6(9(10)11)8-4-3-7(13-8)5-12-2/h3-4H,1,5H2,2H3,(H,10,11)
• InChI Key： SMUHCLYJIPYCLL-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C(=O)O)=CC=C1COC

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid

Introduction to 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid (CAS No. 2228753-42-0)

2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid, with the CAS number 2228753-42-0, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furan derivatives, which are known for their diverse applications in pharmaceutical and chemical industries.

The molecular structure of 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid consists of a furan ring substituted with a methoxymethyl group and a propenoic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it an interesting candidate for various research and development activities. The furan ring, in particular, is a key structural element that contributes to the compound's stability and reactivity.

Recent studies have explored the potential biological activities of 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This suggests that 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid has also been investigated for its antioxidant properties. Free radicals and reactive oxygen species (ROS) are known to cause cellular damage and contribute to various diseases, including neurodegenerative disorders and cancer. Studies have demonstrated that this compound can scavenge free radicals and reduce oxidative stress, thereby protecting cells from damage. These findings highlight its potential as a therapeutic agent in the treatment of oxidative stress-related conditions.

The pharmacokinetic properties of 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness in vivo. Further research is needed to optimize these properties and enhance its therapeutic potential.

Synthetic methods for the preparation of 2-5-(methoxymethyl)furan-2-ylprop-2-enoic acid have been developed and refined over the years. One common approach involves the reaction of 5-(methoxymethyl)furfural with an appropriate nucleophile followed by subsequent transformations to introduce the propenoic acid moiety. These synthetic routes are designed to be efficient, cost-effective, and scalable, making them suitable for large-scale production.

The safety profile of 2-5-(methoxymethyl)furan-2-ylprop-2-en oic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a positive indication for its potential use in clinical settings. However, further safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-5-(methoxymethyl)furan - 3 - ylprop - 3 - enoic acid (CAS No. 3 - 3 - 0), with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data become available, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.